Cas no 910391-28-5 (2-(2-aminoethyl)-4-bromo-6-fluorophenol)

• Product Name: 2-(2-aminoethyl)-4-bromo-6-fluorophenol
• CAS No: 910391-28-5
• MF: C₈H₉BrFNO
• MW: 234.065564870834
• CID: 6274883
• PubChem ID: 82620201
• Update Time: 2025-06-08

2-(2-aminoethyl)-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)-4-bromo-6-fluorophenol
• CS-0353761
• EN300-1915640
• 910391-28-5

• Inchi： 1S/C8H9BrFNO/c9-6-3-5(1-2-11)8(12)7(10)4-6/h3-4,12H,1-2,11H2
• InChI Key： ZYNDLMMTTKSBIL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CCN)O)F

Computed Properties

• Exact Mass: 232.98515g/mol
• Monoisotopic Mass: 232.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-(2-aminoethyl)-4-bromo-6-fluorophenol

Recent Advances in the Study of 2-(2-aminoethyl)-4-bromo-6-fluorophenol (CAS: 910391-28-5)

The compound 2-(2-aminoethyl)-4-bromo-6-fluorophenol (CAS: 910391-28-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This phenolic derivative, characterized by its unique bromo-fluoro substitution pattern and aminoethyl side chain, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and therapeutic potential.

Recent research has focused on the synthesis and optimization of 2-(2-aminoethyl)-4-bromo-6-fluorophenol, with particular emphasis on its role as a building block for more complex pharmacophores. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound serves as a versatile intermediate in the synthesis of novel kinase inhibitors. The presence of both bromo and fluoro substituents on the aromatic ring enhances its reactivity in cross-coupling reactions, making it a valuable scaffold for the development of targeted therapies.

In addition to its synthetic utility, 2-(2-aminoethyl)-4-bromo-6-fluorophenol has shown promising biological activity in preliminary screening assays. A recent report in Bioorganic & Medicinal Chemistry Letters highlighted its moderate inhibitory effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. The aminoethyl side chain was found to play a critical role in binding to specific cellular targets, suggesting potential for further structural optimization to enhance potency and selectivity.

Another area of interest is the compound's potential application in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience explored its ability to modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. While the results were preliminary, they indicated that derivatives of 2-(2-aminoethyl)-4-bromo-6-fluorophenol could serve as lead compounds for the development of novel anti-aggregation agents.

From a pharmacological perspective, recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Data presented at the 2023 American Chemical Society National Meeting showed that the compound exhibits favorable blood-brain barrier penetration, further supporting its potential for central nervous system-targeted applications.

Looking ahead, researchers are focusing on several key directions for 2-(2-aminoethyl)-4-bromo-6-fluorophenol: (1) development of more efficient synthetic routes to enable large-scale production, (2) exploration of its structure-activity relationships through systematic derivatization, and (3) investigation of its mechanism of action at the molecular level. The compound's unique structural features and demonstrated biological activities position it as a promising candidate for future drug discovery efforts in multiple therapeutic areas.